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Compound of Interest

Compound Name: Ampelopsin G

Cat. No.: B14862432

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the molecular mechanisms of
Ampelopsin G (Dihydromyricetin, DHM), a natural flavonoid compound with significant
therapeutic potential. This document details its action on various signaling pathways and
provides protocols for key experiments to investigate its effects.

Summary of Quantitative Data

Ampelopsin G exhibits a range of biological activities across different cell types and disease
models. The following tables summarize key quantitative data from in vitro studies.

Table 1: Anti-proliferative Activity of Ampelopsin G in Cancer Cell Lines
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. Cancer Exposure

Cell Line Assay IC50 (uM) . Reference
Type Time (h)
Cholangiocar

HCCC9810 _ MTT ~150 48 [1]
cinoma
Cholangiocar

TFK-1 _ MTT ~150 48 [1]
cinoma
Hepatocellula

HepG2 _ CCK-8 ~100 48 [2]
r Carcinoma
Hepatoblasto

HuH-6 CCK-8 ~150 48 [2]
ma
Gastric

AGS MTT ~50-100 48-72 [3]
Cancer
Choriocarcino ~60-100

JAr MTT 48 [4]
ma (mg/L)

Table 2: Effects of Ampelopsin G on Inflammatory and Cellular Markers
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Effective
Cell Effect . Key
. Assay Concentrati T Reference
Line/Model Measured Findings
on
Inhibition of
pro- Significant
) ] inflammatory reduction in
BV2 Microglia ] ELISA 10-50 uM ] [5][6]
cytokines (IL- cytokine
1B, IL-6, production.
TNF-a)
Dose-
dependent
Flow ) )
increase in
Induction of Cytometry )
JAr Cells ] ] 40-100 mg/L apoptotic [4]
Apoptosis (Annexin
cells (from
V/PI)
14.2% to
74.42%).
IFNy, IL-12,
IL-17a, and
IL-2
PHA- Inhibition of production
stimulated Inflammatory Not Specified  10-100 pg/mL  inhibited by [7]
PBMCs Cytokines up to 99%,
61%, 94%,
and 80%
respectively.
Dose-
Inhibition of dependent
Leukocytes ROS Not Specified  10-100 pg/mL  inhibition of [7]
production ROS by 33%
to 51%.

Key Signaling Pathways Modulated by Ampelopsin

G

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://pubmed.ncbi.nlm.nih.gov/27998743/
https://2024.sci-hub.se/6204/6af1abf8e133475932265eaf90ca0f0f/weng2017.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6126223/
https://www.researchgate.net/figure/Dihydromyricetin-enhanced-cell-viability-and-repressed-apoptosis-in-OGD-R-treated-HT22_fig3_363463273
https://www.researchgate.net/figure/Dihydromyricetin-enhanced-cell-viability-and-repressed-apoptosis-in-OGD-R-treated-HT22_fig3_363463273
https://www.benchchem.com/product/b14862432?utm_src=pdf-body
https://www.benchchem.com/product/b14862432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14862432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Ampelopsin G exerts its effects by modulating several key signaling pathways involved in cell
growth, survival, inflammation, and metabolism.

Cancer Proliferation and Apoptosis

In cancer cells, Ampelopsin G induces apoptosis and inhibits proliferation through multiple
pathways:

o PI3K/Akt/mTOR Pathway Inhibition: Ampelopsin G suppresses the phosphorylation of Akt
and mTOR, leading to decreased cell proliferation and survival.[8] This can also induce
protective autophagy in some cancer cells.

o TRAIL/DR5 Pathway Activation: It upregulates the expression of death receptor 5 (DR5),
sensitizing cancer cells to TRAIL-mediated apoptosis.

o p53 Pathway Activation: In some cancer types, Ampelopsin G can induce apoptosis through
a p53-dependent mechanism.[3][9]

 SOD1/ROS Pathway Regulation: It can modulate the levels of reactive oxygen species
(ROS) to induce apoptosis in hepatoblastoma cells.[2]
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Figure 1: Ampelopsin G's anti-cancer signaling pathways.

Neuroprotection

Ampelopsin G demonstrates neuroprotective effects against oxidative stress-induced neuronal

cell death.

o Akt and ERK1/2 Signaling: It protects PC12 cells from apoptosis by activating Akt and
ERK1/2 signaling pathways.[10]
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Protein Extraction Electrophoresis & Transfer Immunodetection

Lyse treated cells ——® Quantify protein —#> SDS-PAGE ——® Transfer to membrane ——# Block membrane ——® Incubate with antibodies ——# Detect protein bands

Induction Maintenance Analysis

Add differentiation medium

Culture 3T3-L1 to confluence ——9 +/- Ampelopsin G

—— Switch to maintenance medium —— Oil Red O Staining —® Quantify lipid accumulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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